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Compound of Interest

Compound Name: (+/-)-Hymenin

Cat. No.: B026530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+/-)-Hymenin is a synthetic racemic compound belonging to the pyrrole-2-aminoimidazole

class of marine alkaloids. Its core structure is related to oroidin, a natural product isolated from

marine sponges of the genus Agelas. While specific in-depth research on the biological

activities of (+/-)-Hymenin is limited in publicly available literature, the broader class of oroidin

alkaloids has garnered significant scientific interest due to their diverse pharmacological

properties, including antimicrobial, antiviral, and anticancer activities. This technical guide

provides the definitive identification of (+/-)-Hymenin and summarizes the known biological

context of related compounds to inform future research and drug development efforts.

Compound Identification
A clear identification of (+/-)-Hymenin is crucial for any research endeavor. The following table

summarizes its key chemical identifiers.
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Identifier Value Source

IUPAC Name

4-(2-amino-1H-imidazol-5-

yl)-2,3-dibromo-4,5,6,7-

tetrahydro-1H-pyrrolo[2,3-

c]azepin-8-one

[1]

CAS Number 154569-13-8 [1]

Molecular Formula C₁₁H₁₁Br₂N₅O [1]

Molecular Weight 389.05 g/mol [1]

Biological Context and Potential Activities
Direct experimental data on the biological activity, mechanism of action, and specific signaling

pathways of (+/-)-Hymenin are not extensively documented. However, its structural similarity to

other marine alkaloids, particularly oroidin and its derivatives, allows for informed hypotheses

regarding its potential therapeutic applications.

Marine alkaloids from the pyrrole-2-aminoimidazole family are known to exhibit a range of

biological effects:

Antimicrobial Activity: Oroidin and its synthetic analogues have demonstrated promising

activity against Gram-positive bacteria.[2][3] This suggests that (+/-)-Hymenin could be

investigated for its potential as a novel antibacterial agent.

Antiviral Activity: Synthetic analogues of oroidin have been screened for their antiviral

potential, with some compounds showing inhibitory effects on the replication of RNA viruses

like Hepatitis C and Chikungunya virus.[4] The mechanism for some of these analogues is

believed to involve the inhibition of host cell chaperone Hsp90.[4]

Anticancer Activity: Various marine-derived alkaloids have been identified as promising leads

for anticancer drug discovery.[5][6][7] Derivatives of the pyrrolo[1,2-a]azepine scaffold, which

is structurally related to the core of (+/-)-Hymenin, have shown potent anticancer activity

against liver, breast, and colon cancer cell lines.[8] Furthermore, some marine alkaloids have

been found to induce apoptosis in cancer cells.[9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/9930243
https://pubchem.ncbi.nlm.nih.gov/compound/9930243
https://pubchem.ncbi.nlm.nih.gov/compound/9930243
https://pubchem.ncbi.nlm.nih.gov/compound/9930243
https://www.benchchem.com/product/b026530?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24534840/
https://www.mdpi.com/1660-3397/12/2/940
https://www.benchchem.com/product/b026530?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28580714/
https://pubmed.ncbi.nlm.nih.gov/28580714/
https://www.mdpi.com/1420-3049/19/12/20391
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2024.1440928/full
https://www.mdpi.com/1660-3397/19/7/374
https://www.benchchem.com/product/b026530?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24729464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4145321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6521938/
https://pubmed.ncbi.nlm.nih.gov/31081045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given this context, (+/-)-Hymenin represents a candidate for screening in antimicrobial,

antiviral, and anticancer assays.

Experimental Protocols: A General Framework
While specific experimental protocols for (+/-)-Hymenin are not available, a general workflow

for the initial investigation of a novel marine-derived alkaloid can be proposed. This workflow

would typically involve synthesis, purification, structural confirmation, and subsequent biological

screening.
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Synthesis & Characterization

Biological Screening

Mechanistic Studies

Chemical Synthesis of
(+/-)-Hymenin

Purification by
Chromatography (e.g., HPLC)

Structural Characterization
(NMR, MS, etc.)

Antimicrobial Assays
(MIC/MBC determination)

Antiviral Assays
(e.g., Plaque reduction assay)

Anticancer Assays
(e.g., MTT, Apoptosis assays)

Target Identification

Signaling Pathway Analysis

In Vivo Model Studies

Click to download full resolution via product page

A generalized workflow for the investigation of a novel synthetic marine alkaloid like (+/-)-
Hymenin.
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Potential Signaling Pathways
The specific signaling pathways modulated by (+/-)-Hymenin are currently unknown. However,

based on the activities of related compounds, several pathways could be hypothesized as

potential targets for investigation. For instance, if (+/-)-Hymenin exhibits anticancer properties,

its effects on pathways involved in cell proliferation, apoptosis, and cell cycle regulation would

be of interest.

Potential Cellular Targets

Potential Outcomes

(+/-)-Hymenin

Cell Proliferation
(e.g., Kinase signaling)

Apoptosis
(e.g., Caspase activation)

Cell Cycle Control
(e.g., CDK inhibition)

Anticancer Activity

Click to download full resolution via product page

Hypothetical signaling pathways potentially modulated by (+/-)-Hymenin leading to anticancer
effects.

Conclusion and Future Directions
(+/-)-Hymenin is a structurally defined marine alkaloid analogue with potential for biological

activity based on its chemical lineage. While direct experimental data remains scarce, its

relationship to the oroidin family of natural products suggests that it may possess valuable

antimicrobial, antiviral, or anticancer properties. The information and frameworks provided in

this technical guide are intended to serve as a foundational resource for researchers and drug

development professionals interested in exploring the therapeutic potential of this and related

compounds. Future research should focus on the systematic biological screening of (+/-)-
Hymenin to elucidate its specific activities, followed by mechanistic studies to identify its
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molecular targets and signaling pathways. Such investigations are essential to unlock the

potential of this marine-derived scaffold for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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